Enhanced power conversion efficiencies in bulk heterojunction solar cells based on conjugated polymer with isoindigo side chain†

Chemical Communications Pub Date: 2013-03-19 DOI: 10.1039/C3CC40620B

Abstract

A novel conjugated side-chain polymer (PBDT-TID), based on benzo[1,2-b:4,5-b′]dithiophene (BDT) and isoindigo (ID) moieties, was designed and synthesized. The new polymer exhibited excellent microphase separation in active layers. Bulk heterojunction polymer solar cells fabricated from PBDT-TID and PC61BM showed promising power conversion efficiencies of 5.25% and 6.51% using conventional and inverted device structures, respectively.

Graphical abstract: Enhanced power conversion efficiencies in bulk heterojunction solar cells based on conjugated polymer with isoindigo side chain
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